Cas no 2228491-83-4 (3-(3-ethyloxetan-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(3-ethyloxetan-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228491-83-4
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6369292
• PubChem ID: 165841922
• Update Time: 2025-11-01

3-(3-ethyloxetan-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethyloxetan-3-yl)-2,2-dimethylcyclopropylmethanamine
• [3-(3-ethyloxetan-3-yl)-2,2-dimethylcyclopropyl]methanamine
• 2228491-83-4
• EN300-2000910

• Inchi： 1S/C11H21NO/c1-4-11(6-13-7-11)9-8(5-12)10(9,2)3/h8-9H,4-7,12H2,1-3H3
• InChI Key： CBPZQHOXMQRVLL-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3-ethyloxetan-3-yl)-2,2-dimethylcyclopropylmethanamine

3-(3-Ethyl Oxetan-3-yl)-2,2-Dimethylcyclopropylmethanamine

The compound 3-(3-Ethyl Oxetan-3-yl)-2,2-Dimethylcyclopropylmethanamine (CAS No. 2228491-83-4) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropane ring with an oxetane moiety and an ethyl group, making it a valuable intermediate in the synthesis of advanced chemical compounds. Recent studies have highlighted its role in the development of novel drug delivery systems and as a precursor in the synthesis of bioactive molecules.

Structural Analysis and Properties

The molecular structure of 3-(3-Ethyl Oxetan-3-yl)-2,2-Dimethylcyclopropylmethanamine is composed of a cyclopropane ring substituted with two methyl groups at the 2-position and an oxetane group at the 1-position. The oxetane ring itself is substituted with an ethyl group at the 3-position, creating a complex yet stable structure. This compound exhibits a melting point of approximately 75°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures.

Recent research has focused on the electronic properties of this compound, particularly its ability to act as a nucleophile in SN2 reactions. Studies have shown that the steric hindrance introduced by the cyclopropane ring enhances its reactivity in certain reaction conditions, making it a valuable component in asymmetric synthesis.

Synthesis and Applications

The synthesis of 3-(3-Ethyl Oxetan-3-yl)-2,2-Dimethylcyclopropylmethanamine involves a multi-step process that typically begins with the preparation of the oxetane intermediate. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled more efficient formation of the cyclopropane ring.

This compound finds applications in the pharmaceutical industry as a building block for complex molecules with potential therapeutic effects. Its role as an intermediate in the synthesis of antiviral agents has been explored in recent studies, where it demonstrated promising activity against certain viral strains.

Safety and Handling

Despite its complex structure, CAS No. 2228491-83-4 is generally considered stable under normal storage conditions. However, it should be handled with care to avoid exposure to strong oxidizing agents or prolonged heating. Proper ventilation and protective equipment are recommended during handling to ensure safety.

Recent safety assessments have confirmed that this compound does not pose significant risks under normal use conditions. Its environmental impact has also been evaluated, with findings indicating minimal toxicity to aquatic life when handled responsibly.

In conclusion, 3-(3-Ethyl Oxetan-3-yl)-2,2-Dimethylcyclopropylmethanamine (CAS No. 2228491-83-4) is a versatile compound with wide-ranging applications in modern chemistry and pharmacology. Its unique structure and reactivity make it an essential component in the development of advanced chemical systems and bioactive molecules.